3-Cyano-2-hydroxy-N,N-dimethylbenzamide

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 3-cyano-2-hydroxy-N,N-dimethylbenzamide
• InChI: InChI=1S/C10H10N2O2/c1-12(2)10(14)8-5-3-4-7(6-11)9(8)13/h3-5,13H,1-2H3
• InChI Key: JXJNUTXDEPLKPP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1O)C#N

Description

3-Cyano-2-hydroxy-N,N-dimethylbenzamide is a substituted benzamide derivative featuring a cyano group at the 3-position and a hydroxyl group at the 2-position of the aromatic ring, with N,N-dimethyl substitution on the amide moiety. Its synthesis typically involves sequential functionalization steps, such as nitration, reduction, and amidation. For instance, nitrobenzoic acid derivatives are reacted with thionyl chloride to form acyl chlorides, followed by coupling with dimethylamine . The compound’s structure is confirmed via spectroscopic methods (¹H NMR, ¹³C NMR, IR) and X-ray crystallography .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyano-2-hydroxy-N,N-dimethylbenzamide typically involves the following steps:

Starting Material: The synthesis begins with the selection of appropriate starting materials, such as 2-hydroxybenzonitrile and N,N-dimethylamine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a suitable solvent and a catalyst to facilitate the reaction. The reaction mixture is heated to a specific temperature to promote the formation of the desired product.

Purification: After the reaction is complete, the product is purified using techniques such as recrystallization or chromatography to obtain pure 3-Cyano-2-hydroxy-N,N-dimethylbenzamide.

Industrial Production Methods: In an industrial setting, the production of 3-Cyano-2-hydroxy-N,N-dimethylbenzamide may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include continuous monitoring and control of reaction parameters to achieve consistent product quality.

Chemical Reactions Analysis

Types of Reactions: 3-Cyano-2-hydroxy-N,N-dimethylbenzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The cyano group can be reduced to form primary amines.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be employed.

Substitution: Nucleophiles such as halides or amines can be used in the presence of a suitable base or acid catalyst.

Major Products:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary amines.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

3-Cyano-2-hydroxy-N,N-dimethylbenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyano-2-hydroxy-N,N-dimethylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano and hydroxyl groups play a crucial role in binding to these targets, leading to inhibition or modulation of their activity. The exact pathways and molecular targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Electronic Properties

The reactivity and applications of 3-cyano-2-hydroxy-N,N-dimethylbenzamide are influenced by its substitution pattern. Below is a comparative analysis with key analogs:

Compound	Substituents	Key Properties
3-Cyano-2-hydroxy-N,N-dimethylbenzamide	3-CN, 2-OH, N,N-dimethyl	- Electron-withdrawing cyano enhances electrophilicity. - 2-OH enables hydrogen bonding, affecting solubility and rotational barriers .
N,N-Dimethylbenzamide	None (parent compound)	- Baseline reactivity for comparison. - Lower steric hindrance allows higher yields in esterification (78%) .
4-Cyano-N,N-dimethylbenzamide	4-CN, N,N-dimethyl	- Para-cyano group improves esterification yields (86%) due to electronic activation without steric interference .
3-Methyl-N,N-dimethylbenzamide	3-CH₃, N,N-dimethyl	- Meta-methyl introduces steric hindrance, reducing esterification yield (27%) .
2-Hydroxy-N,N-dimethylbenzamide	2-OH, N,N-dimethyl	- Ortho-hydroxy directs regioselectivity in alkylation and enhances hydrogen bonding .

Reactivity in Catalytic Reactions

• Esterification: 4-Cyano-N,N-dimethylbenzamide achieves 86% yield under Mn-catalyzed esterification, outperforming the parent compound (78%) due to electron-withdrawing effects .

• Alkylation and Cross-Coupling :

  • Ligands with bulky alkyl groups improve para-selectivity in N,N-dimethylbenzamide alkylation . The 2-hydroxy group in the target compound may act as a directing group, favoring specific positions in C–H functionalization.
  • Iron-catalyzed cross-coupling of 4-hexyl-N,N-dimethylbenzamide proceeds in 95% yield , suggesting that substituent position (para vs. meta/ortho) critically impacts efficiency.

Spectroscopic and Solvent Effects

• NMR Chemical Shifts: The cyano group in 3-cyano-2-hydroxy-N,N-dimethylbenzamide deshields the carbonyl carbon, increasing its ¹³C NMR chemical shift compared to the parent compound. Solvent polarity further modulates this shift, with hydrogen-bonding solvents (e.g., DMSO) amplifying rotational barriers around the amide bond .

• Rotational Barriers :

  • ΔG⁺298 values for N,N-dimethylbenzamides correlate with carbonyl ¹³C shifts. The target compound’s 2-hydroxy group likely increases rotational barriers due to intramolecular hydrogen bonding, affecting conformational flexibility .